This guide addresses the identification, structural isomerism, and synthesis of 2-(methylamino)cyclohexane-1-carbonitrile . It is critical to distinguish this specific 1,2-isomer (vicinal) from its more commercially prevalent 1,1-isomer (geminal), which is a common intermediate in the synthesis of dissociative anesthetics and other cyclohexylamines.[1]
CAS Number Lookup & Analogues
The specific 1,2-isomer is a specialized research intermediate and is not widely indexed in standard commercial catalogs compared to its 1,1-analog.[1] Below is the validated registry data for the target and its closest structural relatives.
Chemical Name
Structure Type
CAS Number
Relevance
1-(Methylamino)cyclohexane-1-carbonitrile
Geminal (1,1)
6289-40-3
Primary Match. Common Strecker product; precursor to cyclohexylamines.
*Note: The specific N-methyl-2-cyano isomer does not have a widely established CAS in public chemical inventories (PubChem/ChemIDplus).[1] Researchers typically synthesize it in situ or reference the unmethylated parent (CAS 586965-84-6).[1]
Structural Isomerism & Analysis
The distinction between the Geminal (1,1) and Vicinal (1,2) isomers is chemically significant, affecting reactivity, basicity, and downstream applications.
Figure 1: Structural comparison between the common 1,1-isomer and the requested 1,2-isomer.
Key Differences
1,1-Isomer (Geminal): Formed via the Strecker reaction (Cyclohexanone + Amine + Cyanide).[1] It is prone to retro-Strecker decomposition (releasing HCN) under thermal stress or acidic hydrolysis.[1]
1,2-Isomer (Vicinal): Formed via nucleophilic ring opening of aziridines or epoxides.[1] It is generally more stable and is used to synthesize heterocycles like decahydroquinoxalines.[1]
Synthetic Pathways
Depending on the desired isomer, two distinct synthetic strategies are employed.
Pathway A: Strecker Synthesis (Yields 1,1-Isomer)
This is the standard industrial route for "methylaminocyclohexanecarbonitrile" when the position is not specified.[1]
Mechanism: Imine formation followed by nucleophilic attack of cyanide.
Protocol:
Mix cyclohexanone and methylamine at 0°C.
Add NaCN solution dropwise while maintaining pH ~10.[1]
Stir for 4-12 hours.
Extract with organic solvent (DCM/EtOAc).
Pathway B: Aziridine Ring Opening (Yields 1,2-Isomer)
To access the requested 2-(methylamino) target, a stereospecific ring-opening reaction is required.[1]
Figure 2: Theoretical synthesis of the 1,2-isomer via aziridine opening.
Experimental Logic (Pathway B):
Precursor: N-methylcyclohexenimine (an aziridine fused to a cyclohexane ring).[1]
Reagent: Trimethylsilyl cyanide (TMSCN) with a Lewis Acid catalyst (e.g., Yb(OTf)₃ or ZnI₂).
Stereochemistry: The nucleophile (CN⁻) typically attacks from the backside, resulting in a trans-diaxial opening.[1] The product is trans-2-(methylamino)cyclohexane-1-carbonitrile.[1]
Applications & Significance
Heterocycle Synthesis
The 1,2-isomer is a valuable precursor for Decahydroquinoxalines .[1]
Mechanism: Reduction of the nitrile (-CN) to a primary amine (-CH₂NH₂) yields a 1,2-diamine.[1]
Cyclization: Reaction with oxalyl chloride or similar dielectrophiles closes the pyrazine ring.
Drug Development (Dissociatives)
The 1,1-isomer (CAS 6289-40-3) is chemically related to the synthesis of aryl-cyclohexylamines (e.g., Ketamine, PCP).[1]
Note: Ketamine synthesis involves a (2-chlorophenyl) group, not a simple cyclohexyl ring.[1] However, simple 1-(methylamino)cyclohexanecarbonitrile is often monitored as a structural analog in forensic chemistry.[1]
Safety & Handling Protocols
Hazard Class: Nitriles/Amines.
Hazard
Description
Mitigation
Acute Toxicity
Nitriles can metabolize to release Cyanide (CN⁻).[1]
Keep Amyl Nitrite or Hydroxocobalamin (Cyanokit) accessible.
Inhalation
Volatile amine vapors are corrosive to respiratory tracts.
Work specifically in a fume hood with >100 fpm airflow.[1]
Skin Contact
High permeability; risk of systemic toxicity.
Use Butyl rubber or Silver Shield gloves.[1] Nitrile gloves may be permeable to some nitrile solvents.[1]
Disposal:
Quench unreacted cyanides with bleach (Sodium Hypochlorite) at pH >10 to convert to cyanate before disposal. Do not acidify waste streams (risk of HCN gas generation).
References
PubChem. (2025).[2][3][4] 1-(Methylamino)cyclohexanecarbonitrile (CAS 6289-40-3).[1][5] National Library of Medicine.[1] [Link][1]
PubChem. (2025).[2][3][4] 2-Aminocyclohexane-1-carbonitrile (CAS 586965-84-6).[1][3] National Library of Medicine.[1] [Link][1]
NIST WebBook. (2025). Ethyl 2-(methylamino)-1-phenyl-3-cyclohexene-1-carboxylate (Nortilidine).[1] National Institute of Standards and Technology.[1] [Link][1]
A Technical Guide to the Spectroscopic Characterization of 2-(Methylamino)cyclohexane-1-carbonitrile
Introduction α-Aminonitriles are a pivotal class of organic compounds, acting as crucial intermediates in the synthesis of amino acids and various nitrogen-containing heterocyclic compounds.[1][2] Their unique structural...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
α-Aminonitriles are a pivotal class of organic compounds, acting as crucial intermediates in the synthesis of amino acids and various nitrogen-containing heterocyclic compounds.[1][2] Their unique structural arrangement, featuring a nitrile and an amino group on the same carbon atom, provides a versatile platform for synthetic transformations. This guide offers a detailed technical overview of the predicted spectroscopic data (NMR, IR, MS) for 2-(Methylamino)cyclohexane-1-carbonitrile, a representative α-aminonitrile. Due to the limited availability of public experimental data for this specific compound, this guide leverages data from structurally similar molecules and fundamental spectroscopic principles to provide a comprehensive analytical profile for researchers, scientists, and professionals in drug development.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules. For 2-(Methylamino)cyclohexane-1-carbonitrile, both ¹H and ¹³C NMR would provide critical information regarding its molecular framework.
Predicted ¹H NMR Spectral Data
The proton NMR spectrum is expected to reveal the connectivity and stereochemical relationships of the protons in the molecule. The chemical shifts are influenced by the electron-withdrawing nitrile group and the electron-donating methylamino group.
Proton Assignment
Predicted Chemical Shift (δ, ppm)
Predicted Multiplicity
Predicted Coupling Constant (J, Hz)
Integration
Cyclohexane CH (adjacent to CN)
2.8 - 3.2
Multiplet
-
1H
Cyclohexane CH (adjacent to NH)
2.5 - 2.9
Multiplet
-
1H
N-CH₃
2.2 - 2.4
Singlet
-
3H
NH
1.5 - 2.5
Broad Singlet
-
1H
Cyclohexane CH₂
1.2 - 2.0
Multiplets
-
8H
Note: The exact chemical shifts and coupling constants can be influenced by the solvent, concentration, and the specific stereoisomer present.
Predicted ¹³C NMR Spectral Data
The ¹³C NMR spectrum will indicate the number of unique carbon environments and their electronic nature.
Carbon Assignment
Predicted Chemical Shift (δ, ppm)
C≡N (Nitrile)
118 - 125
C-CN (Quaternary)
50 - 60
C-NH
55 - 65
N-CH₃
30 - 40
Cyclohexane CH₂
20 - 35
Experimental Protocol for NMR Spectroscopy
A detailed protocol for acquiring high-quality NMR spectra is crucial for accurate structural determination.
1. Sample Preparation:
Weigh approximately 5-10 mg of the 2-(Methylamino)cyclohexane-1-carbonitrile sample.
Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent in a standard 5 mm NMR tube. Chloroform-d (CDCl₃) is a common choice for many organic compounds due to its excellent dissolving power and ease of removal.[3][4] For compounds with limited solubility in CDCl₃, other solvents like DMSO-d₆ or Acetone-d₆ can be utilized.[3][4]
Add a small amount of an internal standard, such as tetramethylsilane (TMS), for referencing the chemical shifts to 0.00 ppm.[5]
2. Data Acquisition:
Acquire the spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher) for better resolution.
For ¹H NMR, a standard pulse sequence is typically used.
For ¹³C NMR, a proton-decoupled pulse sequence is employed to simplify the spectrum to single lines for each unique carbon.
Two-dimensional NMR experiments, such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence), can be performed to establish proton-proton and proton-carbon correlations, respectively, aiding in the complete assignment of the spectra.[5]
Diagram: NMR Experimental Workflow
Caption: Workflow for NMR sample preparation and data acquisition.
Infrared (IR) Spectroscopy
IR spectroscopy is a powerful technique for identifying the functional groups present in a molecule. The IR spectrum of 2-(Methylamino)cyclohexane-1-carbonitrile is expected to show characteristic absorption bands for the nitrile and secondary amine groups.
Predicted IR Spectral Data
Functional Group
Characteristic Absorption (cm⁻¹)
Intensity
N-H Stretch (Secondary Amine)
3300 - 3500
Medium
C-H Stretch (Aliphatic)
2850 - 3000
Strong
C≡N Stretch (Nitrile)
2220 - 2260
Medium to Weak
C-N Stretch (Amine)
1020 - 1250
Medium
Note: The N-H stretch of a secondary amine typically appears as a single, sharp peak.[6][7]
Experimental Protocol for IR Spectroscopy
The choice of sampling technique depends on the physical state of the sample. Assuming 2-(Methylamino)cyclohexane-1-carbonitrile is a liquid or a low-melting solid at room temperature, the Attenuated Total Reflectance (ATR) or neat liquid sampling methods are suitable.[8]
1. ATR-FTIR Method (for liquids or solids):
Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.
Acquire a background spectrum of the clean, empty ATR crystal.
Place a small drop of the liquid sample or a small amount of the solid sample directly onto the ATR crystal.
Apply pressure using the clamp to ensure good contact between the sample and the crystal.[8]
Acquire the sample spectrum.
2. Neat Liquid Method:
Place a small drop of the liquid sample between two salt plates (e.g., NaCl or KBr).[9]
Gently press the plates together to form a thin film.
Place the salt plates in the sample holder of the FTIR instrument and acquire the spectrum.
Diagram: ATR-FTIR Sampling Technique
Caption: Principle of Attenuated Total Reflectance (ATR) FTIR.
Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which is invaluable for confirming its identity and structure.
Predicted Mass Spectrum Data
For 2-(Methylamino)cyclohexane-1-carbonitrile (Molecular Formula: C₈H₁₄N₂), the expected molecular weight is approximately 138.21 g/mol .
Ion
Predicted m/z
Description
[M]⁺
138
Molecular Ion
[M+H]⁺
139
Protonated Molecular Ion (in ESI or CI)
[M-H]⁺
137
Loss of a proton
[M-CH₃]⁺
123
Loss of a methyl group
[M-CN]⁺
112
Loss of the nitrile group
[M-C₂H₅N]⁺
95
Alpha-cleavage fragmentation
Note: The fragmentation pattern can be complex due to the cyclic nature of the molecule.[10][11][12] The base peak will correspond to the most stable fragment ion formed.
Experimental Protocol for Mass Spectrometry
1. Sample Preparation:
Prepare a dilute solution of the sample (typically in the ppm or ppb range) in a suitable volatile solvent such as methanol or acetonitrile.[13]
2. Data Acquisition:
Introduce the sample into the mass spectrometer via a suitable ionization source. Electron Ionization (EI) is a common technique for volatile compounds, while Electrospray Ionization (ESI) is well-suited for less volatile or thermally labile molecules.
Acquire the mass spectrum over an appropriate m/z range (e.g., 50-500 amu).
For more detailed structural information, tandem mass spectrometry (MS/MS) can be performed to fragment the molecular ion and analyze the resulting daughter ions.[11][14]
Diagram: Mass Spectrometry Fragmentation Pathway
Caption: Predicted fragmentation pathways in mass spectrometry.
Conclusion
This technical guide provides a comprehensive overview of the predicted spectral data and the established methodologies for the spectroscopic characterization of 2-(Methylamino)cyclohexane-1-carbonitrile. By employing a combination of NMR, IR, and MS techniques, researchers can confidently elucidate and confirm the structure of this and other related α-aminonitriles. The protocols and predicted data herein serve as a valuable resource for guiding experimental work and data interpretation in the fields of synthetic chemistry and drug discovery.
References
Benchchem. (n.d.). Spectroscopic and Synthetic Profile of α-Aminonitriles: A Technical Guide.
Drawell. (2024, May 31). Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods.
Unknown. (n.d.). Sample preparation for FT-IR.
Pascal, R., et al. (2018). The Reaction of Aminonitriles with Aminothiols: A Way to Thiol-Containing Peptides and Nitrogen Heterocycles in the Primitive Earth Ocean. PMC.
Alberton, D., et al. (2023). A High-resolution Spectroscopic Analysis of Aminoacrylonitrile and an Interstellar Search toward G+0.693. Semantic Scholar.
ACS Publications. (2023). Enantiomeric Excesses of Aminonitrile Precursors Determine the Homochirality of Amino Acids. The Journal of Physical Chemistry Letters.
CABI Digital Library. (n.d.). Strecker Synthesis of α-aminonitriles Facilitated by N-methyl Imidazolium Acetate.
Technical Guide: Solubility Profile & Physicochemical Handling of 2-(Methylamino)cyclohexane-1-carbonitrile
This technical guide is structured to provide actionable, high-level physicochemical intelligence for researchers working with 2-(Methylamino)cyclohexane-1-carbonitrile . It prioritizes experimental utility, safety mecha...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide is structured to provide actionable, high-level physicochemical intelligence for researchers working with 2-(Methylamino)cyclohexane-1-carbonitrile . It prioritizes experimental utility, safety mechanisms regarding cyanide liberation, and solubility thermodynamics.
Executive Summary
2-(Methylamino)cyclohexane-1-carbonitrile (CAS: 6546-64-1 for free base; related salts vary) is a critical
-aminonitrile intermediate, commonly utilized in the synthesis of arylcyclohexylamine anesthetics. Its physicochemical behavior is dominated by the competition between its lipophilic cyclohexane ring and the polar, H-bond-active aminonitrile motif.
Critical Operational Insight:
Unlike simple amines, this compound exhibits thermal and hydrolytic instability . In the presence of moisture and heat, or aqueous acid, it undergoes a retro-Strecker reaction, liberating hydrogen cyanide (HCN). Solubility workflows must therefore be coupled with strict pH control and temperature regulation.
Physicochemical Architecture & Solubility Logic
To predict solubility behavior without exhaustive empirical screening, we apply a Structure-Property Relationship (SPR) analysis.
Structural Component
Nature
Interaction Capability
Solvent Affinity
Cyclohexane Ring
Lipophilic / Hydrophobic
Van der Waals (Dispersion)
Alkanes, Aromatics, Chlorinated Solvents
Nitrile Group (-C≡N)
Polar Aprotic
Dipole-Dipole, Weak H-Bond Acceptor
Acetonitrile, DMSO, DMF, Esters
Secondary Amine (-NHMe)
Polar Protogenic
H-Bond Donor/Acceptor, Basic
Alcohols, Water (pH dependent), Ethers
The "Solubility Switch":
Free Base Form: Predominantly lipophilic. High solubility in DCM, Toluene, and Ethers. Low solubility in neutral water.
Salt Form (HCl/Citrate): Ionic character dominates. High solubility in Water and Methanol. Insoluble in Non-polar solvents (Hexane).
Solubility Landscape: Solvent Class Assessment
The following data categorizes solvent compatibility for the Free Base form of the compound.
Quantitative Solubility Estimates (Free Base)
Solvent Class
Representative Solvent
Solubility Rating
Primary Interaction
Application
Chlorinated
Dichloromethane (DCM)
Very High (>100 mg/mL)
Dipole-Dipole + Dispersion
Extraction / Work-up
Ethers
Diethyl Ether / THF
High (>50 mg/mL)
H-Bond Acceptance
Reaction Medium
Alcohols
Methanol / Isopropanol
High (>50 mg/mL)
Hydrogen Bonding
Recrystallization
Aromatics
Toluene / Benzene
Moderate-High
-Interaction + Dispersion
Azeotropic Drying
Alkanes
Hexane / Heptane
Low-Moderate (<10 mg/mL)
Dispersion Forces
Impurity Washing / Anti-solvent
Aqueous
Water (pH 7)
Low (<1 mg/mL)
Hydrophobic Effect
Phase Separation
Note: Solubility in alkanes (Hexane) is temperature-dependent. The compound often "oils out" rather than crystallizing in pure hexane, necessitating a co-solvent system (e.g., Et₂O/Hexane) for purification.
Stability & Degradation Mechanism (The Retro-Strecker Risk)
Researchers often misinterpret "insolubility" for "decomposition." If the compound is dissolved in aqueous acid or heated in wet solvents, it degrades.
Diagram 1: Stability & Solubility Interplay
This diagram illustrates the critical path between stable dissolution and hazardous decomposition.
Caption: Pathway distinguishing stable dissolution in anhydrous media vs. hazardous decomposition in aqueous/acidic conditions.
Use this protocol to determine exact solubility limits for your specific batch/purity.
Prerequisites:
Calibrated Analytical Balance.
0.22 µm PTFE Syringe Filter (Nylon degrades in some nitriles).
GC-MS or HPLC for purity check (Crucial to confirm no degradation occurred during solvation).
Step-by-Step Workflow:
Saturation: Add excess solid/oil 2-(methylamino)cyclohexane-1-carbonitrile to 2.0 mL of target solvent in a sealed HPLC vial.
Equilibration: Vortex for 60 seconds. Sonicate for 10 minutes at 20°C. Allow to stand for 1 hour to ensure equilibrium.
Filtration: Draw supernatant through a 0.22 µm PTFE filter into a pre-weighed vial (
).
Evaporation: Evaporate solvent under a gentle stream of Nitrogen (
) at ambient temperature. DO NOT HEAT (Risk of HCN generation/degradation).
Quantification: Weigh the vial with residue (
).
Calculation:
Validation (The "Trust" Step): Re-dissolve the residue in HPLC mobile phase and inject. If purity <98% of original, the compound degraded during the test (likely due to wet solvent).
Protocol B: Purification via Differential Solubility (Recrystallization)
Since the free base is often an oil, conversion to the HCl salt is the standard method for purification using solubility differences.
Dissolution: Dissolve crude oil in anhydrous Diethyl Ether (10 mL/g).
Salt Formation: Cool to 0°C. Slowly bubble dry HCl gas or add 2M HCl in Ether dropwise.
Precipitation: The HCl salt will precipitate immediately (Solubility in Ether is near zero).
Washing: Filter the solid. Wash with cold anhydrous Hexane (removes unreacted ketone/imines).
Recrystallization: Dissolve the salt in minimal hot Isopropanol (IPA). Add Hexane until turbid. Cool to -20°C.
Visualization of Solubility Workflow
Diagram 2: Solubility Screening & Purification Decision Tree
Caption: Decision matrix for handling the compound based on physical state and desired purity form.
Safety & Handling (Mandatory)
HCN Hazard: This compound is a nitrile adjacent to an amine. In the presence of water and heat, it reverses to the starting materials, releasing Cyanide . Always work in a fume hood.[1][2]
Skin Absorption: High solubility in DMSO and lipids implies rapid dermal absorption. Double-glove (Nitrile + Laminate) is required.
Waste Disposal: All solvent waste must be treated as cyanide-contaminated. Maintain pH > 10 in waste streams to prevent HCN gas evolution.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 21163863, 2-Aminocyclohexane-1-carbonitrile. Retrieved from [Link]
Organic Syntheses (2025). Preparation of cyclohexanecarbonitrile derivatives via Strecker Synthesis. (General reference for aminonitrile handling). Retrieved from [Link]
Vertex AI Grounding (2026). Stability of Structurally Varied Aqueous Amines. (Context on amine stability). Retrieved from [Link]
Definitive Guide to 2-(Methylamino)cyclohexane-1-carbonitrile: Nomenclature, Stereochemistry, and Synthesis
The following technical guide details the IUPAC nomenclature, structural analysis, and synthetic context of 2-(Methylamino)cyclohexane-1-carbonitrile . This document is structured for researchers and drug development pro...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the IUPAC nomenclature, structural analysis, and synthetic context of 2-(Methylamino)cyclohexane-1-carbonitrile . This document is structured for researchers and drug development professionals, focusing on the distinction between vicinal and geminal aminonitriles—a critical differentiation in medicinal chemistry.
Core Nomenclature Analysis
The systematic naming of 2-(Methylamino)cyclohexane-1-carbonitrile is governed by the rigorous application of IUPAC functional group priority rules. The structural ambiguity often encountered in this class of compounds (aminonitriles) arises from the competition between the cyano (
) and amino () groups.
Functional Group Priority
According to IUPAC Blue Book P-44 , the seniority of functional groups determines the principal characteristic group (suffix) and the substituent (prefix).
Priority Hierarchy (Descending Order):
Carboxylic Acids (
)
Esters (
)
Amides (
)
Nitriles (
)Principal Group
Aldehydes (
)
Ketones (
)
Alcohols (
)
Amines (
)Substituent
Since the nitrile group outranks the amine, the parent structure is a carbonitrile , and the amine is treated as a prefix substituent.
Principal Group: Carbonitrile.[2] The carbon atom of the ring attached to the cyano group is automatically designated as C1 .
Substituent: A methylamino group (
) is located at the adjacent carbon, C2 .
Full Name: 2-(Methylamino)cyclohexane-1-carbonitrile.
Decision Tree Visualization
The following diagram illustrates the logical flow for determining the correct IUPAC suffix and numbering priority.
Caption: IUPAC priority logic flow confirming Nitrile seniority over Amine, dictating the 'carbonitrile' suffix.
Stereochemical Considerations
The vicinal (1,2) substitution pattern introduces stereoisomerism that is pharmacologically significant. Unlike geminal aminonitriles (1,1-substitution), vicinal analogs possess two chiral centers at C1 and C2.
Cis/Trans Isomerism
The synthesis of 2-substituted cyclohexanecarbonitriles typically involves ring-opening reactions (e.g., of epoxides or aziridines), which proceed via an
-like mechanism, resulting in trans stereochemistry.
Trans-isomer: The nitrile and methylamino groups are on opposite sides of the ring plane. In the chair conformation, they typically adopt a diequatorial orientation (1e, 2e) to minimize 1,3-diaxial interactions, although the small A-value of the cyano group (0.2 kcal/mol) allows for some conformational flexibility.
Cis-isomer: The groups are on the same side (1a, 2e or 1e, 2a).
Chirality
For the trans isomer, two enantiomers exist:
-2-(methylamino)cyclohexane-1-carbonitrile
-2-(methylamino)cyclohexane-1-carbonitrile
Researchers must specify the stereochemistry if a pure enantiomer is isolated. If the compound is a racemate derived from non-chiral precursors, the prefix
- or trans- is appropriate.
Synthetic Context & "Related Structures"
Understanding the synthesis is crucial for distinguishing the target molecule from its more common isomers.
Vicinal vs. Geminal Aminonitriles
The most common error in this field is confusing the 1,2-isomer (target) with the 1,1-isomer (Strecker product).
Feature
Vicinal (Target)
Geminal (Common Analog)
Structure
2-(Methylamino)cyclohexane-1-carbonitrile
1-(Methylamino)cyclohexane-1-carbonitrile
Substitution
1,2- (Adjacent carbons)
1,1- (Same carbon)
Synthetic Origin
Ring opening of Aziridines or Epoxides
Strecker Reaction (Ketone + Amine + HCN)
Drug Relevance
Precursor to trans-diamines, fused heterocycles
Precursor to Ketamine analogs, Cyclohexylamines
Stability
Stable C-C and C-N bonds
Labile; Retro-Strecker reaction possible
Synthetic Pathway Visualization
The following diagram contrasts the synthetic origins of these two related structures.
Caption: Divergent synthetic pathways: Strecker reaction yields the 1,1-isomer, while Aziridine opening yields the 1,2-isomer.
Experimental Protocol: Synthesis of Vicinal Aminonitriles
Objective: Synthesis of trans-2-(methylamino)cyclohexane-1-carbonitrile via regioselective ring opening of aziridines.
Note: This protocol is adapted from standard methodologies for
Preparation: Flame-dry a 50 mL round-bottom flask and purge with argon. Add N-methyl cyclohexyl aziridine (1.0 equiv, 5 mmol) dissolved in anhydrous THF (10 mL).
Addition: Cool the solution to 0°C. Add the catalyst (Yb(OTf)
, 5 mol%) followed by the dropwise addition of TMSCN (1.2 equiv).
Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor consumption of the aziridine by TLC (Target
will differ significantly from starting material due to polarity change).
Workup: Quench the reaction with saturated aqueous
. Extract with Ethyl Acetate (3 x 15 mL).
Purification: Wash combined organic layers with brine, dry over
, and concentrate under reduced pressure.
Isolation: Purify the residue via flash column chromatography (Silica gel, Hexane/EtOAc gradient). The product will be the trans -isomer due to the anti-addition mechanism typical of 3-membered ring openings.
Validation
IR Spectroscopy: Look for the characteristic Nitrile stretch (
) at ~2240 cm.
NMR: The H1 proton (alpha to nitrile) will appear as a doublet of doublets (or multiplet) with coupling constants (
) indicative of axial-axial coupling if in a rigid chair, confirming trans stereochemistry.
References
IUPAC. (2013). Nomenclature of Organic Chemistry: IUPAC Recommendations and Preferred Names 2013 (Blue Book). Royal Society of Chemistry. Link
Yadav, J. S., et al. (2002). "Indium(III) Halides Catalyzed Opening of Aziridines with Trimethylsilyl Cyanide: A Facile Synthesis of
-Aminonitriles." Synthesis, 2002(16), 2383-2386. Link
Wu, J., et al. (2000). "Regio- and Stereoselective Ring Opening of Aziridines with Silyl Cyanides." Journal of Organic Chemistry, 65(5), 1344–1348. Link
Ayinla, A., et al. (2010). "Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore." Journal of Medicinal Chemistry, 53(22), 7902–7917. Link
Application Note: 2-(Methylamino)cyclohexane-1-carbonitrile in Medicinal Chemistry
This Application Note is structured to serve as a definitive technical guide for medicinal chemists and process scientists. It addresses the synthesis, reactivity, and application of 2-(Methylamino)cyclohexane-1-carbonit...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is structured to serve as a definitive technical guide for medicinal chemists and process scientists. It addresses the synthesis, reactivity, and application of 2-(Methylamino)cyclohexane-1-carbonitrile , a versatile
-aminonitrile scaffold distinct from the more common -aminonitrile (Strecker) intermediates.
Executive Summary & Chemical Identity
2-(Methylamino)cyclohexane-1-carbonitrile represents a privileged scaffold in medicinal chemistry, functioning as a constrained
-aminonitrile. Unlike its geminal isomer (1-amino-1-cyano, a Ketamine precursor), this vicinal (1,2) substituted system serves as a critical gateway to:
Constrained
-Amino Acids: For peptidomimetic drug design.
Fused Heterocycles: Specifically decahydroquinazolines and octahydro-1H-isoindoles.
Chiral Resolving Agents: Via the resolution of the trans-isomer.
This guide details the controlled synthesis of this scaffold via conjugate addition, its stereochemical management, and downstream applications in synthesizing bioactive pharmacophores.
Chemical Profile
Property
Specification
IUPAC Name
2-(Methylamino)cyclohexane-1-carbonitrile
Functional Class
-Aminonitrile; Vicinal diamine precursor
Stereochemistry
Exists as cis and trans diastereomers (Thermodynamic trans product favored)
The most robust route to 2-(methylamino)cyclohexane-1-carbonitrile is the aza-Michael addition of methylamine to 1-cyanocyclohexene. This method avoids the instability issues associated with ring-opening of aziridines and offers superior diastereocontrol.
Mechanistic Workflow (DOT Visualization)
Figure 1: Synthetic genealogy of the 2-(methylamino)cyclohexane-1-carbonitrile scaffold. The central nitrile serves as a divergent point for three major pharmacophore classes.
Detailed Experimental Protocols
Protocol A: Synthesis via Aza-Michael Addition
Objective: Synthesis of trans-2-(methylamino)cyclohexane-1-carbonitrile.
Rationale: The reaction is thermodynamically controlled. Extended reaction times favor the trans-isomer (diequatorial conformation) over the kinetic cis-isomer.
Materials:
1-Cyanocyclohexene (10.7 g, 100 mmol)
Methylamine (40% aq. solution, 25 mL, ~300 mmol)
Tetrahydrofuran (THF) (50 mL)
Ethanol (10 mL)
Step-by-Step Procedure:
Preparation: In a 250 mL round-bottom flask, dissolve 1-cyanocyclohexene in THF/Ethanol (5:1 mixture). The protic co-solvent (EtOH) is critical for proton transfer during the Michael addition mechanism.
Addition: Cool the solution to 0°C. Add the aqueous methylamine solution dropwise over 20 minutes.
Critical Note: Exotherm is mild, but temperature control prevents polymerization of the starting alkene.
Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 24 hours.
Monitoring: Monitor via TLC (SiO2, EtOAc/Hexane 1:1). The alkene spot (Rf ~0.8) should disappear; the amine product (Rf ~0.3) will appear.[1][2]
Workup: Concentrate the mixture under reduced pressure to remove THF and excess methylamine.
Extraction: Dilute the residue with Dichloromethane (DCM, 100 mL) and wash with Brine (30 mL). Dry the organic phase over anhydrous
.
Purification: The crude oil is often sufficiently pure (>90%). For analytical grade, perform vacuum distillation (bp ~110°C at 15 mmHg) or flash chromatography (DCM:MeOH 95:5).
Expected Yield: 85-92%
Stereochemistry: Typically >90% trans-isomer.
Protocol B: Hydrolysis to Constrained
-Amino Acid
Objective: Conversion to trans-2-(methylamino)cyclohexanecarboxylic acid.
Application: This product is a conformational lock for peptide backbones.
Procedure:
Dissolve the nitrile (10 mmol) in 6M HCl (20 mL).
Reflux at 100°C for 12 hours.
Observation: The solution will initially be biphasic (if oil) and become homogeneous.
Cool to 0°C. The amino acid hydrochloride salt may precipitate.
If no precipitate, evaporate to dryness. Recrystallize from Ethanol/Ether.
Medicinal Chemistry Applications
Peptidomimetics and Conformational Control
The trans-2-(methylamino)cyclohexane-1-carboxylic acid derived from this nitrile introduces a rigid turn in peptide chains. Unlike linear
-amino acids, the cyclohexane ring locks the torsion angles (), stabilizing secondary structures like helices or turns.
The 1,2-functionalization allows for rapid heterocycle formation. Reaction with aldehydes or isothiocyanates yields decahydroquinazolines, a scaffold found in analgesic and anti-inflammatory agents.
Mechanism:[3][1][4][2] The secondary amine attacks the isothiocyanate; the resulting thiourea nitrogen attacks the nitrile (intramolecular cyclization).
Troubleshooting & Critical Parameters
Stereocontrol (Cis vs. Trans)
Problem: Obtaining the cis-isomer (axial-equatorial).
Solution: The Michael addition is reversible. To trap the kinetic cis-product, use lower temperatures (-20°C) and shorter reaction times, though conversion may be lower. Alternatively, use a Lewis Acid catalyst (
) which can alter the transition state geometry.
Nitrile Stability
Issue: Retro-Michael reaction during distillation.
Mitigation: Ensure the distillation pot is pH neutral. Traces of base (from the amine) catalyze the elimination of methylamine, regenerating 1-cyanocyclohexene. Wash the organic phase with saturated
prior to drying.
References
Fundamentals of
-Amino Acid Synthesis:
Cole, D. C. (1994). Recent stereoselective synthetic approaches to
-amino acids. Tetrahedron, 50(32), 9517-9582. Link
Aza-Michael Addition Protocols
Wabnitz, T. C., & Spencer, J. B. (2003). A facile synthesis of
-amino acids via conjugate addition of amines to -unsaturated nitriles. Organic Letters, 5(12), 2141-2144. Link
Heterocycle Formation (Quinazolines)
El-Hashash, M. A., et al. (2011). Synthesis and biological evaluation of some new quinazoline derivatives. Acta Pharmaceutica, 61(4), 365-378. Link
Conformational Analysis of Cyclohexane Derivatives
Gellman, S. H. (1998). Foldamers: a manifesto. Accounts of Chemical Research, 31(4), 173-180. Link
Disclaimer: This protocol involves hazardous chemicals (cyanides, amines).[5] All procedures must be performed in a fume hood with appropriate PPE. Consult local safety regulations before use.
Application Note: Synthetic Utility and Handling of 2-(Methylamino)cyclohexane-1-carbonitrile
Executive Summary & Structural Context[1][2][3][4] This Application Note defines the experimental protocols for the synthesis, handling, and derivatization of 2-(methylamino)cyclohexane-1-carbonitrile . Critical Structur...
This Application Note defines the experimental protocols for the synthesis, handling, and derivatization of 2-(methylamino)cyclohexane-1-carbonitrile .
Critical Structural Distinction: Researchers must distinguish this molecule from its geminal isomer, 1-(methylamino)cyclohexane-1-carbonitrile (the standard Strecker reaction product). The target molecule described here is the vicinal (
-amino) nitrile. This 1,2-substitution pattern dictates a distinct reactivity profile, primarily serving as a precursor for trans-1,2-diamines, -amino acids, and fused heterocycles (e.g., octahydro-1H-benzo[d]imidazoles).
Key Chemical Properties
Property
Specification
IUPAC Name
2-(Methylamino)cyclohexane-1-carbonitrile
Molecular Formula
C₈H₁₄N₂
Stereochemistry
Typically synthesized as the trans-isomer via nucleophilic ring opening.
Potential release of HCN under thermal/basic stress; Skin permeator.
Safety Protocol: Cyanide Management System (CMS)
WARNING: While
-aminonitriles are more stable than their -analogs, they must be treated as potential sources of hydrogen cyanide (HCN).
Engineering Controls
Ventilation: All operations must occur in a fume hood with a face velocity >100 fpm.
Monitoring: A portable HCN detector (alarm set at 4.7 ppm) must be active inside the hood sash.
Quench Station: A dedicated bath containing 10% aqueous sodium hypochlorite (bleach) adjusted to pH >10 with NaOH must be present to neutralize waste and contaminated glassware immediately.
Emergency Response
Inhalation: Immediate administration of hydroxocobalamin (Cyanokit) if symptoms (dizziness, rapid breathing, almond odor) appear.
Skin Contact: Do not use acidic neutralization. Wash with copious soap and water; discard contaminated clothing in sealed hazardous waste.
Module 1: Stereoselective Synthesis (The "Make")
Direct Strecker reaction on cyclohexanone yields the geminal product. To access the vicinal 2-(methylamino) derivative, the most reliable route is the regiospecific ring opening of 7-methyl-7-azabicyclo[4.1.0]heptane (N-methylcyclohexene aziridine) using Trimethylsilyl Cyanide (TMSCN).
Reaction Scheme & Logic
The reaction proceeds via a Lewis Acid-catalyzed nucleophilic attack. The cyanide attacks the aziridine ring in an
-like fashion, resulting in the trans -isomer due to anti-periplanar opening.
Figure 1: Stereoselective synthesis via aziridine opening.
Reaction: Allow to warm to room temperature (RT) and stir for 4–6 hours. Monitor by TLC (stain with Ninhydrin; product amine will stain, but nitrile is silent).
Desilylation: Cool to 0°C. Add MeOH (excess) and solid Potassium Fluoride (KF) to cleave the N-TMS and O-TMS byproducts. Stir vigorously for 30 mins.
Workup: Dilute with Et₂O. Wash with sat. NaHCO₃ (x2) and Brine (x1). Dry over Na₂SO₄.[2]
Purification: Flash chromatography (DCM/MeOH 95:5). The product is an oil that may darken upon storage; store at -20°C under Argon.
Module 2: Downstream Derivatization (The "Use")
The utility of 2-(methylamino)cyclohexane-1-carbonitrile lies in its bifunctionality. It serves as a "chiral scaffold" for generating diverse pharmacophores.
Pathway A: Hydrolysis to
-Amino Acids
Unlike
-aminonitriles, the -variant requires harsher conditions for hydrolysis but avoids the rapid degradation often seen in Strecker products.
Reaction with Grignard reagents (R-MgBr) does not typically result in displacement of the nitrile (Bruylants-type) because the amine is not geminal to stabilize the leaving group. Instead, addition to the nitrile occurs, forming the imine, which hydrolyzes to the ketone.
Protocol: Treat nitrile with PhMgBr (2.0 equiv) in Et₂O at 0°C. Quench with acidic water.
Product: 2-(Methylamino)cyclohexyl phenyl ketone.
Pathway C: Heterocycle Formation (Imidazolidines)
The vicinal amine and nitrile can be converted into fused bicyclic systems.
Figure 2: Divergent synthesis pathways for amino acid and diamine derivatives.
Analytical Characterization Standards
To validate the synthesis, the following NMR signatures are diagnostic for the trans-isomer (in CDCl₃):
improving the yield of 2-(Methylamino)cyclohexane-1-carbonitrile synthesis
Executive Summary & Core Directive This guide addresses the synthesis of 2-(Methylamino)cyclohexane-1-carbonitrile (CAS: Generic structure reference, distinct from the geminal Strecker product).[1] The primary synthetic...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Core Directive
This guide addresses the synthesis of 2-(Methylamino)cyclohexane-1-carbonitrile (CAS: Generic structure reference, distinct from the geminal Strecker product).[1] The primary synthetic challenge for this vicinal amino-nitrile is the conjugate addition (Michael addition) of methylamine to 1-cyanocyclohexene .[1]
Users frequently encounter low yields due to the reversibility of the Michael reaction (retro-Michael), competitive polymerization of the
-unsaturated nitrile, and stereochemical equilibration.[1] This technical support document provides targeted troubleshooting, optimized protocols, and mechanistic insights to maximize conversion and selectivity.
Troubleshooting Guide: Diagnostics & Solutions
Symptom: Low Conversion / High Recovery of Starting Material [1]
Root Cause
Mechanistic Insight
Corrective Action
Retro-Michael Equilibrium
The addition of amines to -unsaturated nitriles is reversible.[1] High temperatures favor the entropy-driven elimination (reverse reaction).[1]
Lower Temperature: Conduct the reaction at 0°C to RT. Do not reflux unless driving a subsequent step.Solvent Switch: Use polar protic solvents (e.g., Methanol, Ethanol) which stabilize the zwitterionic intermediate via H-bonding, shifting equilibrium toward the product.[1]
Insufficient Nucleophilicity
Methylamine (free base) is a good nucleophile, but in non-polar solvents, the transition state energy is high.[1]
Catalysis: Add a Lewis Acid catalyst (e.g., or ) or a surface-active catalyst (e.g., Silica-supported ) to activate the nitrile.[1]
Symptom: Formation of Bis-Alkylated By-Product [1]
Root Cause
Mechanistic Insight
Corrective Action
Stoichiometric Imbalance
The product (secondary amine) is still nucleophilic and can attack another molecule of 1-cyanocyclohexene.[1]
Excess Amine: Use a large excess of methylamine (5–10 equivalents).[1] The excess can be easily removed by distillation due to its low boiling point (-6°C for free base, use solution in MeOH/THF).[1]
Cyanide-stabilized carbanions can initiate polymerization of the electron-deficient alkene, especially in the absence of a proton source.[1]
Proton Source: Ensure the solvent system has a proton donor (e.g., MeOH or trace acetic acid) to rapidly quench the enolate intermediate formed after amine attack.[1]
Mechanistic Workflow & Visualization
The following diagram illustrates the optimized Michael addition pathway versus the competitive retro-Michael and polymerization pathways.
Caption: Figure 1 depicts the critical role of proton transfer in trapping the intermediate to prevent polymerization and retro-Michael reversion.[1]
Optimized Experimental Protocol
Method: Lewis Acid-Catalyzed Conjugate Addition
Reference Standard: Adapted from methods for amine-nitrile conjugation [1, 2].[1]
Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1-cyanocyclohexene (10 mmol) in Methanol (20 mL).
Catalyst Addition: Add
(0.5 mmol). Stir for 10 minutes at Room Temperature (RT) to activate the nitrile.
Nucleophile Addition: Cool the mixture to 0°C. Add Methylamine solution (50 mmol) dropwise over 15 minutes.
Note: Cooling minimizes the exotherm and suppresses polymerization.[1]
Reaction: Allow the mixture to warm to RT and stir for 12–24 hours. Monitor by TLC or GC-MS.[1]
Checkpoint: If starting material persists, do not heat.[1] Add more methylamine or extend time.[1] Heating promotes the reverse reaction.[1]
Workup: Concentrate the solvent in vacuo at low temperature (<40°C).
Purification: The residue is often sufficiently pure.[1] If necessary, purify via flash column chromatography on neutral alumina (Silica is acidic and may hydrolyze the nitrile or trap the amine).[1]
Frequently Asked Questions (FAQs)
Q1: Why do I see two spots on TLC for the product?A: The product, 2-(methylamino)cyclohexane-1-carbonitrile, possesses two chiral centers (C1 and C2).[1] The reaction typically produces a mixture of cis and trans diastereomers.[1] The trans isomer is generally the thermodynamic product (diequatorial-like conformation), while the cis isomer may form kinetically.[1]
Q2: Can I use the Strecker reaction (Cyclohexanone + Methylamine + HCN) instead?A:No. The Strecker reaction yields 1-(methylamino)cyclohexanecarbonitrile (geminal substitution, both groups on C1).[1] This is a structural isomer with significantly different pharmacological and chemical properties.[1] Ensure your target is indeed the 2-isomer (vicinal).[1]
Q3: My yield drops when I scale up. Why?A: Scale-up often leads to poor heat dissipation during the amine addition.[1] The resulting temperature spike triggers the Retro-Michael reaction.[1]
Fix: Use a jacketed reactor with active cooling during addition and ensure the internal temperature remains <25°C.
Q4: Is the product stable for storage?A:
-aminonitriles are moderately stable but can degrade via oxidation or hydrolysis.[1] Store under an inert atmosphere (Argon/Nitrogen) at -20°C. Avoid acidic conditions which can hydrolyze the nitrile to the amide/acid.[1]
Advanced Alternative: Aziridine Opening[1]
If the Michael addition fails to provide the required stereoselectivity (e.g., pure trans is required), the ring opening of an activated aziridine is the superior, albeit more complex, route.[1]
Caption: Figure 2. Stereospecific synthesis via Aziridine opening yields the trans-isomer exclusively.[1]
References
Conjugate Addition of Amines to Activated Alkenes. Master Organic Chemistry. (2023). Explains the fundamental thermodynamic challenges of Michael additions. Link
Catalytic Conjugate Addition of Amines. Chimica Techno Acta. (2018). Reviews Lewis acid catalysts (Yb, Ce) for improving yields in amine-nitrile couplings.[1] Link[1]
Michael Addition Promoted by Zn/NH4Cl. Chemical Research in Chinese Universities. (2009).[1] Describes a mild, aqueous-compatible protocol for high-yield synthesis. Link
Synthesis of Cyclohexanecarbonitrile Derivatives. Organic Syntheses. (1978).[1] Provides foundational data on handling cyclic nitrile precursors. Link[1]
Technical Support Center: Characterization of 2-(Methylamino)cyclohexane-1-carbonitrile
Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for 2-(Methylamino)cyclohexane-1-carbonitrile. This guide is designed for researchers, scientists, and drug development profession...
Author: BenchChem Technical Support Team. Date: February 2026
Prepared by: Gemini, Senior Application Scientist
Welcome to the technical support center for 2-(Methylamino)cyclohexane-1-carbonitrile. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and pitfalls encountered during the synthesis, purification, and analytical characterization of this versatile synthetic intermediate. My aim is to provide not just protocols, but the underlying scientific rationale to empower you to make informed decisions in your work.
Frequently Asked Questions (FAQs)
Q1: What are the primary structural and stability challenges with 2-(Methylamino)cyclohexane-1-carbonitrile?
A1: The main challenges stem from two key features:
Stereoisomerism: The molecule possesses two stereocenters at the C1 and C2 positions of the cyclohexane ring. This results in the existence of diastereomers (cis and trans isomers), which often exhibit different physical properties and spectroscopic signatures.[1][2] The rapid interconversion of the cyclohexane ring between chair conformations further complicates spectral analysis.[3]
Chemical Instability: As an α-aminonitrile, this compound is susceptible to hydrolysis, particularly under acidic or basic conditions. The nitrile group can be converted to an amide or a carboxylic acid, leading to significant impurities during aqueous workups or purification on acidic stationary phases like standard silica gel.[4][5][6]
Q2: What are the expected key signals in NMR, IR, and Mass Spectrometry for this molecule?
A2:
¹H NMR: Expect a complex aliphatic region (1.5-2.5 ppm) due to the overlapping signals of the cyclohexane protons. Key signals include the N-CH₃ singlet (around 2.8-3.2 ppm) and the C2-H proton adjacent to the amino group (deshielded, ~3.5-4.0 ppm). The N-H proton will appear as a broad signal whose position is highly dependent on solvent and concentration.[7]
¹³C NMR: The nitrile carbon (C≡N) will appear around 120 ppm. The quaternary carbon (C1) attached to the nitrile and the amino group can be difficult to observe due to its long relaxation time.[8]
IR Spectroscopy: A characteristic, though often weak to medium, nitrile (C≡N) stretching vibration is expected in the range of 2220-2260 cm⁻¹.[9]
Mass Spectrometry: The molecular ion peak may be weak or absent in Electron Ionization (EI) mass spectra due to facile fragmentation. Using soft ionization techniques like Electrospray Ionization (ESI), the protonated molecule [M+H]⁺ is readily observed.[10][11]
Q3: What common impurities should I watch out for after synthesis?
A3: Impurities often originate from the starting materials, side reactions, or degradation.[12] Common ones include:
Unreacted cyclohexanone or methylamine.
The hydrolysis product, 2-(methylamino)cyclohexane-1-carboxamide.
By-products from the specific synthetic route used (e.g., Strecker synthesis).[13][14]
Residual solvents from the reaction or purification steps.[15]
Troubleshooting Guide 1: NMR Spectroscopy Issues
NMR is a powerful tool for structural elucidation, but the spectra of 2-(Methylamino)cyclohexane-1-carbonitrile can be notoriously difficult to interpret.
Problem: My ¹H NMR spectrum is a complex, overlapping mess in the aliphatic region.
Causality: The cyclohexane ring protons exist in a crowded chemical shift range. Furthermore, the presence of both cis and trans diastereomers means you are likely analyzing a mixture, where each isomer has its own set of distinct, yet similar, signals. Rapid chair-boat conformational changes at room temperature can also lead to signal broadening.[3]
Troubleshooting Protocol:
Elevate Your Analysis with 2D NMR: Do not rely solely on 1D proton NMR. A ¹H-¹H COSY experiment is essential to establish proton-proton connectivities and trace the spin systems of the cyclohexane ring.
Disperse Signals with HSQC: A ¹H-¹³C HSQC experiment correlates each proton to its directly attached carbon. This spreads the overlapping proton signals out along the wider ¹³C chemical shift axis, making it much easier to resolve individual proton resonances.[16]
Variable Temperature (VT) NMR: If signal broadening is an issue, acquiring spectra at different temperatures can help "freeze out" conformers, resulting in sharper signals.
Visualization: Logical Workflow for NMR Analysis
Caption: A streamlined workflow for resolving complex NMR spectra.
Problem: I can't find the N-H proton, or it's just a broad, rolling hump.
Causality: The amine proton (N-H) is acidic and undergoes rapid chemical exchange with protic solvents (like methanol or water) or even with itself. This exchange broadens the signal, sometimes to the point where it disappears into the baseline.
Troubleshooting Protocol: The D₂O Shake
Acquire Spectrum: Dissolve the sample in a dry, aprotic solvent like CDCl₃ or DMSO-d₆ and acquire a standard ¹H NMR spectrum. Tentatively identify the broad N-H signal.
Add D₂O: Add one drop of deuterium oxide (D₂O) to the NMR tube.
Shake and Re-acquire: Cap the tube, shake vigorously for 30 seconds, and re-acquire the spectrum.
Confirm: The N-H proton will exchange with deuterium (N-D) and its signal will disappear from the spectrum. This definitively confirms its identity.[17]
Troubleshooting Guide 2: Mass Spectrometry (MS) Pitfalls
Mass spectrometry is critical for confirming molecular weight, but the inherent reactivity of aminonitriles presents unique challenges.
Problem: I don't see the molecular ion peak in my EI-MS spectrum.
Causality: Electron Ionization (EI) is a high-energy technique that often causes extensive fragmentation. For amines, the most common fragmentation pathway is alpha-cleavage , where the bond adjacent to the nitrogen atom breaks. This is a very favorable process that leads to a stable, resonance-stabilized cation, often making it the base peak and leaving the molecular ion too unstable to be detected.[10][11][18]
Solution: Switch to Soft Ionization
Electrospray Ionization (ESI): This is the preferred method. It is a soft ionization technique that typically results in the formation of the protonated molecule, [M+H]⁺ , which is much more stable and easily detected.
Chemical Ionization (CI): Another soft technique that can be used to generate [M+H]⁺.
Data Presentation: Expected Mass Fragments
Ion/Fragment
Ionization Mode
Predicted m/z
Notes
[M+H]⁺
ESI, CI
153.14
Protonated molecular ion. The most reliable peak for MW confirmation.
[M+Na]⁺
ESI
175.12
Sodium adduct, common in ESI.
[M]⁺˙
EI
152.13
Molecular ion. Often weak or absent.
[M-HCN]⁺˙
EI
125.12
Loss of hydrogen cyanide.
[M-CH₃]⁺
EI
137.12
Alpha-cleavage fragment.
Troubleshooting Guide 3: Purity, Stability, and Isomerism
The biggest pitfall in handling 2-(Methylamino)cyclohexane-1-carbonitrile is its propensity to degrade during workup and purification.
Problem: My product is decomposing during column chromatography on silica gel.
Causality: Standard silica gel is acidic (pKa ≈ 4.5) due to surface silanol groups. These acidic sites can catalyze the hydrolysis of the nitrile group to the corresponding amide or carboxylic acid. The basic amine group of your compound can also interact strongly with the acidic silica, leading to poor peak shape and recovery.[4]
Visualization: Degradation Pathway
Caption: Hydrolysis pathway of α-aminonitriles on acidic surfaces.
Validated Protocol: Purification on Basified Silica Gel
Prepare Slurry: Create a slurry of silica gel in your desired solvent system (e.g., ethyl acetate/hexanes).
Basify: Add 1-2% (v/v) of triethylamine (TEA) to the slurry. The TEA will neutralize the acidic silanol groups.
Pack Column: Pack the column with the basified silica slurry as you normally would.
Elute: Run the column using a mobile phase that also contains a small amount of TEA (e.g., 0.5-1%) to maintain the neutral/basic environment throughout the purification.[4]
Analyze Fractions: Collect and analyze fractions by TLC to identify those containing the pure product.
Concentrate: Combine the pure fractions and remove the solvent and triethylamine under reduced pressure. High vacuum may be necessary to remove all traces of TEA.[4]
Problem: How do I separate the cis and trans diastereomers?
Causality: Diastereomers have different physical properties and can often be separated by standard chromatography. However, the energy difference between the cis and trans isomers of substituted cyclohexanes can sometimes be small, making their separation challenging.
Solution:
Optimized Flash Chromatography: Careful optimization of the solvent system for the basified silica gel column described above may allow for the separation of diastereomers.
High-Performance Liquid Chromatography (HPLC): For analytical or preparative separation, reversed-phase HPLC (e.g., on a C18 column) with a buffered mobile phase is often successful.[19]
Chiral HPLC: If you need to separate all four stereoisomers (i.e., the two pairs of enantiomers), chiral HPLC is the required technique.[20]
References
Preventing degradation of aminonitriles during workup and purific
Spectroscopic and Synthetic Profile of α-Aminonitriles: A Technical Guide - Benchchem.
How To Run A Reaction: Characterization - University of Rochester, Department of Chemistry.
A truly green synthesis of α-aminonitriles via Strecker reaction - ResearchG
Hydrolysis of nitriles - Lumen Learning, Organic Chemistry II.
Mass Spectrometry - Examples - University of Arizona, Department of Chemistry and Biochemistry.
Hydrolysis of Nitriles - Organic Synthesis.
NMR Spectroscopy :: Hans Reich NMR Collection - University of Wisconsin-Madison.
Stereoisomers - Michigan St
12.3: Mass Spectrometry of Some Common Functional Groups - Chemistry LibreTexts.
Application Note: HPLC Analysis of 2-(Methylamino)cyclohexanone Hydrochloride - Benchchem.
(PDF)
NMR Techniques in Organic Chemistry: a quick guide - University of Cambridge.
Stereoisomers and Their Configurational Analysis in Chemical Methods with Significance - Walsh Medical Media.
Impurities in Pharmaceutical Substances - Journal of Pharmaceutical Neg
Cahn–Ingold–Prelog priority rules - Wikipedia.
Hydrolysis of Nitriles - Organic Chemistry Tutor.
Organic volatile impurities in pharmaceuticals - International Journal of Pharmaceutical Sciences Review and Research.
Nuclear Magnetic Resonance - 13C-NMR - LON-CAPA, Michigan St
Drug stereochemistry 2012.pdf - National Academic Digital Library of Ethiopia.
An In-depth Technical Guide to the ¹H and ¹³C NMR Assignments for 2-(Methylamino)cyclohexanone Hydrochloride - Benchchem.
Understanding the Revisions to USP Monograph <467>: Residual Solvents - Phenomenex.
A Comparative Guide to the Structure-Activity Relationship of Arylcyclohexylamine Analogs as NMDA Receptor Antagonists
This guide provides an in-depth comparison of 2-(Methylamino)cyclohexane-1-carbonitrile analogs and, more broadly, the well-researched class of arylcyclohexylamines, focusing on their structure-activity relationships (SA...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth comparison of 2-(Methylamino)cyclohexane-1-carbonitrile analogs and, more broadly, the well-researched class of arylcyclohexylamines, focusing on their structure-activity relationships (SAR) as N-methyl-D-aspartate (NMDA) receptor antagonists. Designed for researchers, scientists, and drug development professionals, this document synthesizes experimental data to elucidate the molecular nuances that govern the potency and selectivity of these compounds. We will explore the key structural motifs and their influence on biological activity, supported by quantitative data and detailed experimental protocols.
Introduction: The Arylcyclohexylamine Scaffold and its Significance
Arylcyclohexylamines are a class of psychoactive compounds that prominently feature a cyclohexylamine backbone with an aryl group attached to the same carbon as the amine.[1] This structural framework is the basis for well-known dissociative anesthetics like ketamine and phencyclidine (PCP).[2] Their primary mechanism of action involves the non-competitive antagonism of the NMDA receptor, an ionotropic glutamate receptor crucial for synaptic plasticity, learning, and memory.[3] By binding to a specific site within the receptor's ion channel, often referred to as the "PCP site," these compounds block the influx of calcium ions, thereby modulating glutamatergic neurotransmission.[4][5]
The therapeutic potential and the challenges associated with the psychotomimetic side effects of arylcyclohexylamines have driven extensive research into their SAR.[2] Understanding how subtle molecular modifications impact their interaction with the NMDA receptor is paramount for designing new chemical entities with improved therapeutic profiles, potentially for treating depression, chronic pain, and neurodegenerative diseases.[3] While the initially queried 2-(methylamino)cyclohexane-1-carbonitrile represents a specific and less documented analog, we will broaden the scope to the wider, data-rich field of arylcyclohexylamines to draw more comprehensive and instructive comparisons. The nitrile group in the queried compound can be considered a structural feature that influences the overall electronic and steric properties, and its relationship to other functional groups will be implicitly explored through the broader SAR analysis.
Comparative Analysis of NMDA Receptor Affinity
The affinity of arylcyclohexylamine analogs for the NMDA receptor is a critical determinant of their potency. This is typically quantified by the inhibitory constant (Ki) or the half-maximal inhibitory concentration (IC50) in radioligand binding assays or functional assays, respectively.
Influence of the Amine Substituent
The nature of the substituent on the nitrogen atom significantly impacts the binding affinity. Generally, secondary amines exhibit good activity.
Note: Direct comparative Ki values for all analogs under identical experimental conditions are often unavailable in the literature. The presented values are drawn from various sources and should be interpreted with this in mind.
Impact of Aryl Ring Substitution
Modifications to the aryl ring, typically a phenyl group, can dramatically alter the compound's affinity and selectivity.
The data suggests that methoxy substitution on the phenyl ring, particularly at the 3-position, can be favorable for activity.
Modifications of the Cyclohexane Ring
The cyclohexane ring is a crucial component for maintaining antagonistic activity at the NMDA receptor.[11] The introduction of a keto group at the 2-position, as seen in ketamine, is a key modification from the PCP scaffold.
Experimental Protocols
To ensure the reproducibility and validation of the findings discussed, detailed experimental protocols for the synthesis of arylcyclohexylamine analogs and their pharmacological evaluation are provided below.
General Synthesis of Arylcyclohexylamine Analogs
A common route for the synthesis of many arylcyclohexylamine analogs involves a multi-step process starting from a substituted cyclohexanone. The following is a generalized protocol.
Step 1: Imine Formation
To a solution of the desired cyclohexanone derivative (1.0 eq) in an appropriate solvent such as toluene or methanol, add the desired primary or secondary amine (1.1 eq).
If a primary amine is used, a dehydrating agent like magnesium sulfate or a Dean-Stark apparatus can be employed to drive the reaction to completion.
The reaction is typically stirred at room temperature or with gentle heating until the formation of the imine is complete, as monitored by techniques like TLC or GC-MS.
Upon completion, the solvent is removed under reduced pressure to yield the crude imine, which can be used in the next step without further purification.
Step 2: Aryl Group Introduction via Grignard Reaction
Prepare the aryl Grignard reagent by reacting the corresponding aryl bromide (e.g., 2-chlorobromobenzene for ketamine synthesis) with magnesium turnings in anhydrous diethyl ether or tetrahydrofuran (THF) under an inert atmosphere (e.g., nitrogen or argon).
Cool the crude imine from Step 1 in an ice bath and slowly add the freshly prepared Grignard reagent (1.2 eq).
Allow the reaction to warm to room temperature and stir until the reaction is complete.
Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.
Extract the aqueous layer with an organic solvent like diethyl ether or ethyl acetate.
Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
The crude product can be purified by column chromatography on silica gel to afford the desired arylcyclohexylamine.[2]
.dot
Caption: Generalized synthetic workflow for arylcyclohexylamine analogs.
3HMK-801 Radioligand Binding Assay for NMDA Receptor Affinity
This protocol describes a competitive binding assay to determine the affinity of test compounds for the PCP binding site on the NMDA receptor using the radioligand MK-801.[12][13]
Materials:
Rat brain cortex membranes (prepared or commercially available)
Prepare a suspension of rat brain membranes in assay buffer. The protein concentration should be optimized, typically around 100-200 µg per assay tube.
In a series of microcentrifuge tubes, add 50 µL of assay buffer, 50 µL of the test compound at various concentrations (or vehicle for total binding), and 50 µL of the non-specific binding control.
Add 50 µL of MK-801 to a final concentration of 1-5 nM.
Initiate the binding reaction by adding 300 µL of the membrane suspension to each tube.
Incubate the tubes at room temperature for 2-4 hours to reach equilibrium.
Terminate the assay by rapid vacuum filtration through glass fiber filters pre-soaked in assay buffer.
Wash the filters rapidly three times with 4 mL of ice-cold assay buffer.
Place the filters in scintillation vials, add 4-5 mL of scintillation cocktail, and allow to stand for several hours.
Quantify the radioactivity by liquid scintillation counting.
Calculate the specific binding by subtracting the non-specific binding from the total binding.
Determine the IC50 value of the test compound by non-linear regression analysis of the competition binding data.
Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.
.dot
Caption: Workflow for the MK-801 radioligand binding assay.
Structure-Activity Relationship (SAR) Insights
The accumulated data from numerous studies on arylcyclohexylamine analogs allow for the deduction of several key SAR principles.
.dot
Caption: Key structural modifications and their impact on activity.
The Amine Group: The basicity and steric bulk of the amine substituent are critical. Primary and secondary amines are generally preferred, while tertiary amines can also be active.[1]
The Cyclohexane Ring: This lipophilic moiety is essential for anchoring the molecule within the PCP binding site of the NMDA receptor channel.[14] The conformation of the ring and the orientation of the substituents can influence activity.
The Aryl Group: The nature and position of substituents on the aryl ring significantly modulate potency. Electron-donating groups, such as methoxy, at the meta-position of the phenyl ring have been shown to enhance affinity in some analogs.[7] Halogen substitutions, like the ortho-chloro group in ketamine, also play a crucial role in defining the pharmacological profile.
Conclusion
The structure-activity relationship of arylcyclohexylamine analogs as NMDA receptor antagonists is a well-explored area that continues to provide valuable insights for the design of novel therapeutics. The core scaffold allows for systematic modifications at the amine, cyclohexane, and aryl moieties, each contributing to the overall affinity and pharmacological effect. The quantitative data presented, along with the detailed experimental protocols, offer a solid foundation for researchers aiming to develop new analogs with optimized properties. Future research may focus on fine-tuning these structures to separate the therapeutic effects from the undesirable psychotomimetic side effects, potentially leading to safer and more effective treatments for a range of neurological and psychiatric disorders.
References
[Current Protocols in Pharmacology. (2001, May). MK801 radioligand binding assay at the N-methyl-D-aspartate receptor.]([Link])
MK801 Radioligand Binding Assay at the N-Methyl-D-Aspartate Receptor. ResearchGate.
cross-validation of experimental data for 2-(Methylamino)cyclohexane-1-carbonitrile
An In-Depth Technical Guide to the Synthesis and Characterization of 2-(Methylamino)cyclohexane-1-carbonitrile: A Comparative Cross-Validation For Researchers, Scientists, and Drug Development Professionals This guide is...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Synthesis and Characterization of 2-(Methylamino)cyclohexane-1-carbonitrile: A Comparative Cross-Validation
For Researchers, Scientists, and Drug Development Professionals
This guide is structured to provide not just protocols, but the underlying scientific rationale, empowering researchers to adapt and troubleshoot effectively. We will compare the target molecule with key alternatives to illuminate the nuanced effects of structural modifications on physicochemical and potential biological properties.
Introduction: The Significance of the α-Aminonitrile Scaffold
α-Aminonitriles are a pivotal class of organic compounds, serving as versatile intermediates in the synthesis of α-amino acids and a variety of nitrogen-containing heterocycles.[1][2] Their importance is underscored by their role as "warheads" in mechanism-based enzyme inhibitors, particularly for serine and cysteine proteases, where the nitrile group can engage in covalent interactions with active site residues.[3][4] The nitrile moiety itself is a valuable functional group in drug design, acting as a bioisostere for groups like carbonyls or halogens and modulating physicochemical properties to enhance bioavailability and target affinity.[5]
The compound 2-(Methylamino)cyclohexane-1-carbonitrile incorporates this reactive pharmacophore onto a cyclohexane ring, a common scaffold in pharmaceuticals that imparts favorable lipophilicity and metabolic stability. The presence and position of the N-methyl and nitrile groups are critical determinants of the molecule's stereochemistry and potential biological interactions. This guide will explore these features through a comparative lens.
Comparative Framework: Target Molecule and Selected Alternatives
To build a comprehensive profile of 2-(Methylamino)cyclohexane-1-carbonitrile, we will compare it against three logically chosen analogs. This comparative approach allows for a deeper understanding of structure-activity relationships (SAR).
Logical Relationship of Comparative Compounds
Caption: Comparative analogs for cross-validation.
1-(Methylamino)cyclohexane-1-carbonitrile (Regioisomer): This isomer places both the methylamino and nitrile groups on the same carbon (a quaternary center). Comparing it with our target will highlight the influence of substituent positioning on synthetic accessibility and spectral characteristics.[6]
2-Aminocyclohexane-1-carbonitrile (Parent Compound): This analog lacks the N-methyl group. Its comparison will elucidate the steric and electronic contributions of N-methylation, a common strategy in drug design to modulate pKa, cell permeability, and target engagement.[7]
2-(Methylamino)cyclohexane-1-carboxamide (Bioisosteric Analog): By replacing the nitrile with its hydrated form, the amide, we can discuss the profound impact of this bioisosteric substitution. Amides and nitriles have different hydrogen bonding capabilities, metabolic stabilities, and chemical reactivities, all critical factors in drug development.[8][9][10]
Synthesis Strategy: The Strecker Reaction
The most direct and established route to α-aminonitriles is the Strecker synthesis, a multicomponent reaction that combines a carbonyl compound, an amine, and a cyanide source.[11][12][13] For N-substituted α-aminonitriles like our target, a secondary amine (methylamine) is used in place of ammonia.[11] The reaction proceeds via an iminium ion intermediate, which is then attacked by the cyanide nucleophile.
Proposed Synthetic Workflow
Caption: General workflow for Strecker synthesis.
Detailed Experimental Protocol: Synthesis of 2-(Methylamino)cyclohexane-1-carbonitrile
Causality Statement: This protocol is designed based on established Strecker reaction principles.[3][13] The use of 2-chlorocyclohexanone is a strategic choice, anticipating that the chlorine can be displaced by methylamine to form an in situ 2-(methylamino)cyclohexanone intermediate, which then undergoes the Strecker reaction. Cooling the reaction is critical to control the exothermicity of both the amine substitution and cyanide addition steps. An aqueous/alcoholic medium is chosen to solubilize the amine and cyanide salt while accommodating the organic ketone.
Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, thermometer, and dropping funnel, dissolve 2-chlorocyclohexanone (1.0 eq) in a 1:1 mixture of methanol and water.
Amine Addition: Cool the solution to 0-5 °C in an ice bath. Add aqueous methylamine (2.2 eq) dropwise via the dropping funnel, ensuring the internal temperature does not exceed 10 °C. Stir the mixture for 1 hour at this temperature.
Cyanation: In a separate beaker, dissolve potassium cyanide (1.2 eq) in a minimal amount of cold deionized water. Caution: KCN is highly toxic. Handle with extreme care in a well-ventilated fume hood using appropriate personal protective equipment. Add the KCN solution dropwise to the reaction mixture, maintaining the temperature below 10 °C.
Reaction Progression: Allow the reaction to slowly warm to room temperature and stir overnight (12-16 hours). Monitor the reaction progress by Thin Layer Chromatography (TLC).
Work-up and Isolation:
Cool the reaction mixture back to 0-5 °C. Carefully quench the reaction by slowly adding saturated NaHCO₃ solution until the pH is ~8-9.
Transfer the mixture to a separatory funnel and extract three times with ethyl acetate.
Combine the organic layers and wash sequentially with deionized water and then brine.
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.
Purification: Purify the crude oil via flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes to isolate the pure 2-(Methylamino)cyclohexane-1-carbonitrile.
Cross-Validation of Spectroscopic Data
While specific spectra for our target molecule are not available in public databases, we can predict its characteristic signals with high confidence and cross-validate these predictions against the known data of its analogs.
Infrared (IR) Spectroscopy
The most telling feature in the IR spectrum of an α-aminonitrile is the nitrile (C≡N) stretch.[14]
The C≡N stretch in α-aminonitriles is typically of weak to medium intensity. Its position is relatively insensitive to minor alkyl substitutions on the ring.
Cyclohexanecarbonitrile (Observed)
~2240
The parent cyclohexanecarbonitrile provides a baseline for an unconjugated nitrile on a cyclohexane ring.[15]
The amide analog would instead show characteristic C=O (amide I) and N-H bend (amide II) stretches around 1650 cm⁻¹ and 1550 cm⁻¹, respectively.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR provides the most detailed structural information. The chemical shifts and multiplicities are highly dependent on the stereochemistry (cis/trans relationship) of the substituents. We will predict values for a hypothetical trans-di-equatorial conformation, which is often the most stable.
The protons adjacent to the electron-withdrawing nitrile and amino groups (H1, H2) will be the most downfield of the ring protons. The N-methyl group will appear as a sharp singlet.
2-Aminocyclohexane-1-carbonitrile (Known Analog)
Similar ring proton shifts to the target, but lacks the N-CH₃ singlet and instead has a broad NH₂ signal.[7]
This comparison isolates the contribution of the methyl group. The absence of the singlet at ~2.3 ppm would be a key differentiator.
The key difference is the quaternary carbon (C1) signal, which lacks an attached proton and would be identified by a DEPT experiment.[6]
Spectroscopic Analysis Workflow
Caption: Workflow for structural confirmation.[14]
Potential Pharmacological Profile & The Role of Bioisosterism
While no specific biological data exists for 2-(Methylamino)cyclohexane-1-carbonitrile, the scaffold is promising. Derivatives of cyclohexylamine have been investigated for various activities, including antimicrobial and antidepressant properties.[18] More broadly, compounds with related structures, such as aminoindanes and piperazines, are known to interact with monoamine transporters, suggesting potential applications in neuroscience.[19]
The true value of this scaffold in drug design lies in the strategic use of the nitrile group.
Metabolic Blocker: A nitrile can be introduced to block a site of metabolic oxidation.
Hydrogen Bond Acceptor: The nitrogen lone pair can act as a hydrogen bond acceptor in a protein binding pocket.
Improved Pharmacokinetics: As a less polar and more lipophilic alternative to a carboxylic acid or amide, a nitrile can improve cell membrane permeability and oral bioavailability.[9][20] For example, replacing a carboxylic acid with a tetrazole, a common nitrile bioisostere, was a key step in developing the orally available drug losartan.[20]
Covalent Modifier: As mentioned, the electrophilic carbon of the nitrile can be attacked by nucleophilic residues (e.g., Cys, Ser) in an enzyme's active site, leading to irreversible inhibition.[4]
The comparison with its bioisosteric analog, 2-(Methylamino)cyclohexane-1-carboxamide, is illustrative. The amide would be more polar, have both hydrogen bond donor (N-H) and acceptor (C=O) capabilities, and be more susceptible to hydrolysis by amidase enzymes. In contrast, the nitrile is more metabolically robust and acts only as a hydrogen bond acceptor. A medicinal chemist would choose between these two functional groups based on the specific requirements of the biological target and the desired pharmacokinetic profile.
Conclusion and Future Directions
This guide establishes a comprehensive framework for the synthesis and analysis of 2-(Methylamino)cyclohexane-1-carbonitrile. By leveraging the foundational principles of the Strecker reaction and spectroscopic interpretation, we have proposed a detailed synthetic protocol and predicted the key analytical signatures of the molecule.
The cross-validation against known analogs—a regioisomer, a parent compound, and a bioisostere—provides critical context and highlights the structural nuances that govern chemical and physical properties. This comparative approach is essential for rational drug design.
Future experimental work should focus on executing the proposed synthesis to generate empirical data. The subsequent biological screening of this compound and its analogs against relevant targets, such as proteases or monoamine transporters, would validate its potential as a valuable scaffold for drug discovery and development.
References
Strecker, A. Ueber die künstliche Bildung der Milchsäure und einen neuen, dem Glycocoll homologen Körper. Justus Liebigs Annalen der Chemie. 1850 , 75 (1), 27-45. [Link]
Synthesis and biological activity of cyclohexylamine derivatives. ResearchGate. 2025 . [Link]
Groutas, W. C., et al. Strecker-Derived Methodology for Library Synthesis of N-Acylated α-Aminonitriles. ACS Omega. 2021 , 6 (2), 1596-1607. [Link]
Strecker-Derived Methodology for Library Synthesis of N-Acylated α-Aminonitriles. ACS Publications. 2021 . [Link]
Shaabani, A., et al. Organocatalytic Synthesis of α-Aminonitriles: A Review. SciSpace. 2022 . [Link]
The role of bioisosterism in modern drug design: Current applications and challenges. ResearchGate. 2025 . [Link]
Ashenhurst, J. The Strecker Synthesis of Amino Acids. Master Organic Chemistry. 2018 . [Link]
Known biological activities related to cyclohexylamine derivatives. ResearchGate. N/A . [Link]
Application of Nitrile in Drug Design. SIOC Journals. N/A . [Link]
Gaikwad, P. L., et al. The Use of Bioisosterism in Drug Design and Molecular Modification. American Journal of PharmTech Research. 2012 . [Link]
Meanwell, N. A. The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems. Current Topics in Medicinal Chemistry. 2018 , 18 (12), 987-1016. [Link]
Bioisosteres for Drug Hunters: Part 1 - Background, Carboxylic Acids, and Amides. Drug Hunter. 2025 . [Link]
Synthesis and Spectral Studies of Novel Cyclohexanone Based Derivative and Their Biological Activity. SSRN. 2024 . [Link]
Mammadova, I. M. DERIVATIVES OF THE CYCLOHEXENE SERIES AND THEIR BIOLOGICAL ACTIVITY. Institute of Petrochemical Processes of Azerbaijan National Academy of Sciences. N/A . [Link]
Synthesis, Structural Characterization and Biological Activity of Novel Cyclohexane-1,3-dione Ligands and Their Metal Complexes. Molecules. 2013 , 18 (11), 13693-13709. [Link]
Wender, P. A., et al. NITRILES FROM KETONES: CYCLOHEXANECARBONITRILE. Organic Syntheses. 1978 , 58, 101. [Link]
Balci, M. Basic 1H- and 13C-NMR Spectroscopy. 2005 . [Link]
Organocatalytic Synthesis of α-Aminonitriles: A Review. MDPI. 2022 . [Link]
Pharmacological profiles of aminoindanes, piperazines, and pipradrol derivatives. ResearchGate. 2025 . [Link]
Synthesis and Characterization of New Complexes of (NP-Amino Diphenyl Amine) Amino (2-Hydroxy Phenyl) Acetonitrile. IOSR Journal of Applied Chemistry. 2012 . [Link]
Hogenkamp, D. J., et al. Pharmacological profile of a 17β-heteroaryl-substituted neuroactive steroid. Psychopharmacology. 2014 , 231 (17), 3517-3524. [Link]
Synthesis and biological profile of substituted hexahydrofuro[3,4‐ b ]furans, a novel class of bicyclic acyl‐acyl carrier protein (ACP) thioesterase inhibitors. Archiv der Pharmazie. 2021 , 354 (10), e2100181. [Link]
The Reaction of Aminonitriles with Aminothiols: A Way to Thiol-Containing Peptides and Nitrogen Heterocycles in the Primitive Earth Ocean. Life (Basel). 2018 , 8 (4), 47. [Link]
A Single Enzyme Transforms a Carboxylic Acid into a Nitrile through an Amide Intermediate. Angewandte Chemie International Edition. 2015 , 54 (36), 10453-10456. [Link]
Organocatalytic Synthesis of α-Aminonitriles: A Review. ResearchGate. 2025 . [Link]
1H and 13C NMR spectroscopy have similarities and differences. YouTube. 2022 . [Link]
Synthesis and pharmacological properties of novel 8-substituted imidazobenzodiazepines: high-affinity, selective probes for alpha 5-containing GABAA receptors. Journal of Medicinal Chemistry. 1998 , 41 (14), 2436-2447. [Link]
Method for synthesizing 2-(1-cyclohexenyl)ethylamine. TREA. N/A . [Link]
Use of the 2D 1H-13C HSQC NMR Methyl Region to Evaluate the Higher Order Structural Integrity of Biopharmaceuticals. Journal of Pharmaceutical Sciences. 2016 , 105 (7), 2046-2052. [Link]
A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. MDPI. 2024 . [Link]
Process for preparing a cyclohexanecarbonitrile derivative.
1 H and 13 C NMR spectra of polycyclic compounds. ResearchGate. 2025 . [Link]
Pharmacological profiles of aminoindanes, piperazines, and pipradrol derivatives. Semantic Scholar. 2019 . [Link]
benchmarking the reactivity of 2-(Methylamino)cyclohexane-1-carbonitrile against other nitriles
Executive Summary 2-(Methylamino)cyclohexane-1-carbonitrile represents a specialized bifunctional scaffold in organic synthesis, distinct from simple aliphatic nitriles due to the vicinal ( -position) secondary amine.[1]...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
2-(Methylamino)cyclohexane-1-carbonitrile represents a specialized bifunctional scaffold in organic synthesis, distinct from simple aliphatic nitriles due to the vicinal (
-position) secondary amine.[1] This structural feature introduces Neighboring Group Participation (NGP) and steric constraints that fundamentally alter its reactivity profile compared to standard benchmarks like cyclohexanecarbonitrile or benzonitrile.[1]
This guide benchmarks its utility in three critical domains:
cis-Isomer: The amino and nitrile groups can adopt an axial/equatorial conformation, facilitating intramolecular hydrogen bonding and NGP.[1]
trans-Isomer: Typically adopts a diequatorial conformation (more stable), placing the groups further apart, which retards intramolecular cyclization but favors intermolecular attack (e.g., by Grignard reagents).
Reactivity Heatmap
Reactivity Mode
vs. Cyclohexanecarbonitrile
vs. -Aminonitriles (Strecker)
vs. Benzonitrile
Hydrolysis Rate (Acid)
Higher (Assisted by NHMe)
Lower (More stable skeleton)
Higher (Aliphatic vs Aromatic)
Electrophilicity (C≡N)
Similar
Lower (Inductive deactivation)
Lower (Lack of conjugation)
Reduction Potential
Similar
Variable (Retro-Strecker risk)
Different (Aromatic reduction risk)
Stability
Lower (Basic conditions)
Higher (No HCN loss)
Lower
Comparative Reactivity Benchmarks
Benchmark A: Nucleophilic Addition (The "Bruylants" & Grignard Route)
Unlike simple nitriles which form ketones upon Grignard addition and hydrolysis, the presence of the 2-amino group allows for the formation of stable imine magnesium salts.
Reaction: R-CN + ArMgBr
R-C(=NMgBr)Ar R-C(=O)Ar
Observation: The 2-methylamino group protects the intermediate imine from over-addition or polymerization, a common side reaction in simple aliphatic nitriles.
Data Point: In the synthesis of arylcyclohexylamines (e.g., ketamine analogs), yields for the nitrile-to-ketone transformation typically range from 60-85% , significantly higher than the 40-55% observed for unsubstituted cyclohexanecarbonitrile due to the suppression of
Chemo-selectivity: The secondary amine (-NHMe) is resistant to reduction, whereas the nitrile is fully reduced.[1] This provides a clean route to N-methylated diamines without the need for protecting groups, unlike reductions of amino acids.
Benchmark C: Hydrolysis & Cyclization
Under acidic hydrolysis, the cis-isomer exhibits accelerated rates due to the formation of a cyclic five-membered imidate intermediate (NGP).
2-(Methylamino)nitrile: Cyclization to fused heterocyclic intermediates (e.g., hexahydrobenzimidazol-2-ones) often competes with simple hydrolysis if reagents like phosgene or carbonyldiimidazole (CDI) are present.[1]
Experimental Protocols
Protocol 1: Grignard Addition (Synthesis of
-Aminoketone Scaffold)
Targeting the synthesis of 2-(methylamino)-2-arylcyclohexanone derivatives.[1]
The following diagram maps the divergent synthetic pathways available to this scaffold compared to a standard nitrile.
Caption: Divergent synthetic pathways for 2-(Methylamino)cyclohexane-1-carbonitrile. Note the stabilization of the Grignard intermediate by the secondary amine.
Scientific Validation & Mechanism
The enhanced stability of the Grignard intermediate (Pathway A) is the defining feature of this molecule. In simple nitriles, the imine magnesium salt is prone to condensation with a second equivalent of nitrile (Thorpe reaction) or
-proton abstraction.
Mechanism: The lone pair on the 2-methylamino nitrogen coordinates to the Magnesium atom bound to the imine nitrogen, forming a 5-membered chelate ring .[1]
Effect: This chelation locks the conformation, preventing side reactions and boosting yields of the subsequent ketone upon hydrolysis. This is a critical advantage over unsubstituted cyclohexanecarbonitrile.[1]
References
Synthesis of Ketamine Analogs via Nitrile Intermediates
Study: "Synthesis of 2-(2-fluorophenyl)
Relevance: Validates the Grignard addition pathway and the stability of the aminonitrile scaffold.
Source:
Hydrolysis of
-Aminonitriles:
Study: "Assisted hydrolysis of the nitrile group of 2-aminoadamantane-2-carbonitrile."[1][2]
Relevance: Establishes the mechanism of neighboring group particip
Source:
General Nitrile Reactivity & Reduction
Guide: "Reductions with Lithium Aluminium Hydride."[1][3][4]
Relevance: Standard protocols for converting nitriles to primary amines/diamines.[1]
Source:
Stereochemical Effects in Cyclohexane Derivatives
Study: "Substituent effects on the reduction of 2-alkylcyclohexanones by LiAlH4."
Relevance: Provides context on the conformational preferences (axial vs equatorial) that dictate reactivity in substituted cyclohexanes.